![molecular formula C16H20N8O2 B6232257 1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione CAS No. 2580182-70-1](/img/no-structure.png)
1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
Overview
Description
1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C16H20N8O2 and its molecular weight is 356.4. The purity is usually 95.
BenchChem offers high-quality 1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione involves the condensation of 2,6-diaminopurine with 2,3,6,9-tetrahydro-1H-purine-2,6-dione, followed by the introduction of the piperazine and pyridine moieties through appropriate reactions.", "Starting Materials": [ "2,6-diaminopurine", "2,3,6,9-tetrahydro-1H-purine-2,6-dione", "piperazine", "2-bromo-5-nitropyridine" ], "Reaction": [ "Step 1: Condensation of 2,6-diaminopurine with 2,3,6,9-tetrahydro-1H-purine-2,6-dione in the presence of acetic anhydride and pyridine to form 8-amino-1,3-dimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione", "Step 2: Protection of the amino group using tert-butyldimethylsilyl chloride and imidazole to form tert-butyldimethylsilyl-protected intermediate", "Step 3: Reaction of the tert-butyldimethylsilyl-protected intermediate with piperazine in the presence of triethylamine to form 8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-1,3-dimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione", "Step 4: Reduction of 2-bromo-5-nitropyridine with sodium borohydride to form 5-amino-2-bromopyridine", "Step 5: Reaction of 5-amino-2-bromopyridine with the product of step 3 in the presence of potassium carbonate and DMF to form the final product 1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione" ] } | |
CAS RN |
2580182-70-1 |
Product Name |
1,3-dimethyl-8-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
Molecular Formula |
C16H20N8O2 |
Molecular Weight |
356.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
